Cas no 1781547-59-8 (2-(2-cyclopropyl-1,3-oxazol-5-yl)-2-methylpropanoic acid)

• Product Name: 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2-methylpropanoic acid
• CAS No: 1781547-59-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6402031
• PubChem ID: 84114275
• Update Time: 2025-06-29

2-(2-cyclopropyl-1,3-oxazol-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2-methylpropanoic acid
• 1781547-59-8
• EN300-1138895

• Inchi： 1S/C10H13NO3/c1-10(2,9(12)13)7-5-11-8(14-7)6-3-4-6/h5-6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： JLLOEAZNGSYCPX-UHFFFAOYSA-N
• SMILES： O1C(=CN=C1C1CC1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2-methylpropanoic acid

Professional Introduction to 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2-methylpropanoic Acid (CAS No. 1781547-59-8)

2-(2-cyclopropyl-1,3-oxazol-5-yl)-2-methylpropanoic acid, with the CAS number 1781547-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of an oxazol ring system, which is a five-membered heterocyclic structure containing one oxygen atom and two carbon atoms. The unique structural features of this compound make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2-methylpropanoic acid incorporates a cyclopropyl group and a carboxylic acid moiety, which are both known to influence the pharmacokinetic and pharmacodynamic properties of molecules. The cyclopropyl group, in particular, is often employed in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. The presence of the carboxylic acid functional group further adds to the versatility of this compound, allowing for various chemical modifications and bioconjugation strategies.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The oxazol scaffold, being part of many biologically active natural products and synthetic drugs, has been extensively studied for its pharmacological properties. Research has demonstrated that oxazole derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a cyclopropyl group into the oxazole framework may lead to enhanced biological activity due to steric and electronic modulation.

The synthesis of 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2-methylpropanoic acid involves multi-step organic transformations that require precise control over reaction conditions. The synthesis typically begins with the preparation of the oxazole ring, which can be achieved through various methods such as cyclocondensation reactions. Subsequent steps involve the introduction of the cyclopropyl group and the carboxylic acid moiety. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been utilized to achieve high yields and purity levels.

The pharmacological potential of 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2-methylpropanoic acid has been explored in several preclinical studies. These studies have highlighted its ability to interact with various biological targets, suggesting multiple therapeutic avenues. For instance, preliminary data indicate that this compound may exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation. Additionally, its structural features suggest potential applications in treating inflammatory diseases by modulating immune responses.

The development of new drug candidates relies heavily on understanding their interactions with biological targets at the molecular level. Computational methods such as molecular docking and quantum mechanical calculations have been employed to predict how 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2-methylpropanoic acid might bind to its intended targets. These studies provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

In conclusion, 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2-methylpropanoic acid (CAS No. 1781547-59-8) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset for drug discovery programs targeting various diseases. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, it is likely that additional derivatives will be synthesized and evaluated for their clinical utility.